Cas no 1484217-24-4 (1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol
• CAS No: 1484217-24-4
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 6511999
• PubChem ID: 65216250
• Update Time: 2025-06-20

1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol
• Cyclopropanol, 1-(1,2,3-thiadiazol-4-yl)-

• Inchi： 1S/C5H6N2OS/c8-5(1-2-5)4-3-9-7-6-4/h3,8H,1-2H2
• InChI Key： XHFXIHPUFXGFKO-UHFFFAOYSA-N
• SMILES： C1(C2=CSN=N2)(O)CC1

Experimental Properties

• Density: 1.601±0.06 g/cm3(Predicted)
• Boiling Point: 286.1±32.0 °C(Predicted)
• pka: 12.79±0.20(Predicted)

Additional information on 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol

Professional Introduction to Compound with CAS No. 1484217-24-4 and Product Name: 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol

The compound identified by the CAS number 1484217-24-4 and the product name 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The integration of a thiadiazole moiety with a cyclopropanol group creates a versatile scaffold that exhibits promising biological activities, making it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Among these, thiadiazole derivatives have demonstrated remarkable efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the thiadiazole ring in 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol contributes to its pharmacological potential by providing a stable aromatic system that can interact with biological targets. This structural feature has been extensively studied in academic and industrial research settings, leading to the identification of several lead compounds with therapeutic relevance.

The cyclopropanol moiety in the molecular structure of this compound adds another layer of complexity and functionality. Cyclopropanes are known for their strained three-membered ring structure, which can enhance the bioavailability and binding affinity of molecules when incorporated into drug candidates. The hydroxyl group attached to the cyclopropane ring further increases the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological properties. This combination of structural elements makes 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol a compelling subject for further investigation.

Recent studies have highlighted the importance of thiadiazole-cyclopropane hybrids in the development of novel therapeutics. These compounds have shown promise in preclinical models as inhibitors of key enzymes involved in disease pathways. For instance, derivatives of this class have been investigated for their ability to modulate enzymes such as tyrosine kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. The structural versatility of 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol allows researchers to explore multiple pharmacophores within a single scaffold, potentially leading to the discovery of more effective and selective drug candidates.

The synthesis of 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the thiadiazole ring typically requires multi-step processes involving cyclization reactions and functional group transformations. The subsequent attachment of the cyclopropanol group further complicates the synthetic route but also enhances the compound's potential biological activity. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications such as pharmacological screening.

In terms of biological activity, preliminary studies on 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol have revealed intriguing properties that warrant further exploration. The compound has demonstrated inhibitory effects on certain enzymes and receptors associated with neurological disorders and metabolic diseases. Additionally, its interaction with cellular pathways relevant to cancer biology suggests that it may serve as a lead compound for developing novel anticancer agents. These findings align with broader trends in drug discovery where structural diversity is leveraged to identify compounds with multiple therapeutic benefits.

The role of computational chemistry in optimizing the structure-function relationship of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how modifications to the thiadiazole-cyclopropane core can enhance binding affinity and reduce off-target effects. These simulations provide valuable insights into the compound's behavior at the molecular level and guide experimental efforts toward more effective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the development process and increase the likelihood of success in clinical trials.

Future directions for research on 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol include exploring its potential as an intermediate in larger synthetic schemes and investigating its pharmacokinetic properties. Understanding how this compound is metabolized and eliminated from the body is crucial for assessing its therapeutic potential and safety profile. Additionally, studies on its mechanism of action will provide deeper insights into how it interacts with biological targets and modulates disease pathways. These efforts are essential for translating laboratory findings into tangible benefits for patients.

The significance of compounds like 1-(1,2,3-thiadiazol-4-yl)cyclopropan-1-ol extends beyond their immediate therapeutic applications. They serve as building blocks for more complex molecules and inspire new approaches to drug design. As our understanding of disease mechanisms evolves, so too does our ability to develop innovative therapeutics based on these principles. The continued exploration of heterocyclic compounds like thiadiazole derivatives ensures that we remain at the forefront of pharmaceutical innovation.